Cas no 114114-90-8 (2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)-)

• Product Name: 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)-
• CAS No: 114114-90-8
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 1202064
• PubChem ID: 7033051
• Update Time: 2025-05-25

2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)-
• FDMKROMOVVBUIJ-NSHDSACASA-N
• (S)-(tetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
• SCHEMBL2306082
• EN300-7134303
• 114114-90-8
• (2S)-tetrahydrofuran-2-ylmethyl 4-methylbenzenesulfonate
• [(2S)-oxolan-2-yl]methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16O4S/c1-10-4-6-12(7-5-10)17(13,14)16-9-11-3-2-8-15-11/h4-7,11H,2-3,8-9H2,1H3/t11-/m0/s1
• InChI Key： FDMKROMOVVBUIJ-NSHDSACASA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1CCCO1

Computed Properties

• Exact Mass: 256.07698
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6

Additional information on 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)-

Comprehensive Overview of 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- (CAS No. 114114-90-8)

2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- (CAS No. 114114-90-8) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This compound, often referred to as (S)-Tetrahydrofurfuryl p-toluenesulfonate, is a chiral derivative of tetrahydrofuran, featuring a 4-methylbenzenesulfonate group. Its molecular structure and stereochemistry make it a valuable intermediate in pharmaceuticals, agrochemicals, and fine chemical synthesis.

The growing interest in chiral building blocks and asymmetric synthesis has positioned 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- as a key player in modern organic chemistry. Researchers and manufacturers are increasingly exploring its potential in the development of enantioselective catalysts and high-purity active pharmaceutical ingredients (APIs). With the rise of green chemistry and sustainable practices, this compound's role in reducing waste and improving reaction efficiency has also gained attention.

One of the most frequently searched questions related to CAS No. 114114-90-8 is its solubility and stability under different conditions. Studies indicate that this compound exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetone, while remaining stable at room temperature when stored in airtight containers. Its hydrolytic stability and compatibility with various reagents make it a versatile choice for multi-step synthetic routes.

In the pharmaceutical sector, (S)-Tetrahydrofurfuryl p-toluenesulfonate has been investigated as a precursor for antiviral and anticancer agents. Its ability to introduce chiral centers into complex molecules aligns with the industry's demand for highly selective drug candidates. Additionally, the compound's low toxicity profile and biodegradability have made it a subject of interest for eco-friendly formulations.

From a commercial perspective, the global market for chiral intermediates like 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- is expanding rapidly, driven by advancements in personalized medicine and targeted therapies. Suppliers and distributors often highlight its high enantiomeric purity (>98%) and consistent batch-to-batch quality as key selling points. Analytical techniques such as HPLC and chiral GC are commonly employed to verify its purity and stereochemical integrity.

For researchers working on flavor and fragrance applications, this compound offers intriguing possibilities due to its furan-based backbone. Its derivatives have been explored as potential ingredients for natural-like aroma compounds, catering to the growing consumer preference for sustainable and bio-based products. The compound's mild odor and compatibility with other fragrance components further enhance its appeal in this niche.

In conclusion, 2-Furanmethanol, tetrahydro-, 4-methylbenzenesulfonate, (S)- (CAS No. 114114-90-8) represents a multifaceted chemical with significant potential across diverse fields. Its combination of stereochemical purity, synthetic versatility, and environmental compatibility makes it a valuable asset in contemporary chemical research and industrial applications. As innovation in chiral technology continues to evolve, this compound is likely to maintain its relevance in addressing complex challenges in drug development and specialty chemicals.